The European Union’s Common Agricultural Policy (CAP) and the Habitats Directive aim to improve biodiversity in agricultural landscapes. Both policies require enormous monitoring, which can be facilitated by remote sensing. Use intensity, measured by mowing frequency is an important indicator of biodiversity in permanent grasslands. The frequency and timing of mowing can be determined using satellite remote sensing because photosynthetically active biomass changes rapidly in response to mowing. However, the rapid regrowth of grasses requires very dense satellite time series for reliable detection. Radar time series can complement optical time series and fill in cloud-related gaps to overcome this problem. Additional weather data can support the detection of grassland mowing events, as mowing events are associated with specific meteorological conditions. However, previous studies have not fully exploited both potentials or different machine learning approaches for mowing event detection.This study presents a new transferable two-step approach to detect grassland mowing events using combined optical and SAR data and additional weather data. First, we filled cloud-related gaps in optical time series using a supervised machine learning regression with optical and SAR data. We then classified time series sequences of optical, SAR and weather data into mown and unmown using four different machine learning algorithms. We used time series of NDVI and EVI (combined Sentinel-2 and Landsat 8), SAR backscatter, six-day interferometric coherence, backscatter radar vegetation index, backscatter cross-ratio (Sentinel-1), and temperature and precipitation sums. Our test sites are distributed across Germany and cover the entire gradient of grassland use intensities.Mowing events could be detected with F1 values of up to 89%, first cut with up to 94%. Our results show no structural advantage of infilling time series with machine learning over linearly interpolated time series. The combined Sentinel-2 and Landsat-8 time series provided dense time series with mostly median gaps less than 20 days, which proved sufficient to reliably detect mowing events. SAR data were not essential for mowing event detection in our study, but weather data improved classification results for models trained on all areas and years. However, when the model was transferred to unknown years or areas that were not used for training, SAR data improved detection accuracy, whereas weather data degrade it. Models trained on all years but not all study sites detected mowing events with an accuracy of up to F1 = 76%. Models trained with all regions but not all years detected mowing events in untrained years with F1 up to 80%.

Infection by the fungus Verticillium dahliae (Vd) and the bacterium Xylella fastidiosa (Xf) threatens the production of olives (Olea europaea L.) and almonds (Prunus dulcis Mill.) worldwide. Producing symptoms that resemble water stress or nutrient deficiency, infection by these vascular pathogens restricts water and nutrient flow through the xylem. Hyperspectral, narrow-band multispectral, and thermal imagery acquired at a high spatial resolution can detect disease symptoms, even before they are visible, potentially allowing growers to distinguish infected plants from those affected by confounding environmental stresses. Nevertheless, operational detection of vascular disease using high-resolution commercial satellite multispectral images remains to be evaluated. Here, we assessed the capacity of high-resolution Worldview-2 and -3 multispectral imagery to detect Xf and Vd infections in olive and almond orchards in Spain, Italy, and Australia between 2011 and 2021. We compared the accuracy of detecting both pathogens using the satellite imagery with results obtained using aerial high-resolution hyperspectral and thermal imaging, with model-inverted plant traits, solar-induced chlorophyll fluorescence (SIF), and thermal data as a reference. Our results using spectral plant traits to examine disease progression at all stages showed that traits and their importance varied as a function of disease severity. Worldview-2 and -3 detected the disease incidence with overall accuracies ranging from 0.63 to 0.83 and kappa coefficients (κ) ranging from 0.29 to 0.68. Nevertheless, detecting the early stages of disease with multispectral satellite data yielded poorer results, with κ values of 0.22–0.45, compared with κ values of 0.3–0.69 obtained from hyperspectral data. Typical multispectral bandsets available from satellite sensors cannot measure important plant traits such as the blue index NPQI, xanthophyll proxy PRIn, SIF, and anthocyanin levels, thus explaining the poorer results obtained from multispectral satellite data for the early detection of vascular diseases. Adding a thermal-based crop water stress indicator to the satellite data improved the overall accuracies by 10–15% and increased κ by >0.2 units. This work shows that commercial multispectral high-spatial resolution imagery can be used to detect intermediate and advanced Xf and Vd infection, but that the early detection of disease symptoms requires hyperspectral and thermal data.

The water table and its dynamics are one of the key variables that control peatland greenhouse gas exchange. Here, we tested the applicability of the Optical TRApezoid Model (OPTRAM) to monitor the temporal fluctuations in water table over intact, restored (previously forestry-drained), and drained (under agriculture) northern peatlands in Finland, Estonia, Sweden, Canada, and the USA. More specifically, we studied the potential and limitations of OPTRAM using water table data from 2018 through 2021, across 53 northern peatland sites, i.e., covering the largest geographical extent used in OPTRAM studies so far. For this, we calculated OPTRAM based on Sentinel-2 data with the Google Earth Engine cloud platform. First, we found that the choice of vegetation index utilised in OPTRAM does not significantly affect OPTRAM performance in peatlands. Second, we revealed that the tree cover density is a major factor controlling the sensitivity of OPTRAM to water table dynamics in peatlands. Tree cover density greater than 50% led to a clear decrease in OPTRAM performance. Finally, we demonstrated that the relationship between water table and OPTRAM often disappears when WT deepens (ranging between 0 to −100 cm, depending on the site location). We identified that the water table where OPTRAM ceases to be sensitive to variations is highly site-specific. Overall, our results support the application of OPTRAM to monitor water table dynamics in intact and restored northern peatlands with low tree cover density (below 50%) when the water table varies from shallow to moderately deep. Our study makes significant steps towards the broader implementation of optical remote sensing data for monitoring peatlands subsurface moisture conditions over the northern region.

Thermal discharge from nuclear power plants poses a threat to the received natural water bodies, but the long-term extent and intensity of their surface thermal plumes remain unclear. In this study, we proposed a method to determine the background area for each drainage outlet and delineate the mixed surface thermal plumes based on 7,172 Landsat thermal infrared images. We further used a deep convolutional neural network integrated with prior location knowledge to extract core surface thermal plumes for 74 drainage outlets of 66 nuclear power plants worldwide. Our final model achieved a mean Intersection over Union (mIoU) of 0.8998 and an F1 score of 0.8886. We found that the mean maximal water surface temperature (WST) increment of the studied plants globally was 4.80 K. The Tianwan plant in China experienced the highest WST increase (8.51 K), followed by the Gravelines plant in France and the Ohi plant in Japan (7.91 K and 7.71 K, respectively). The Bruce plant in Canada had the largest thermal-polluted surface area (7.22 km2). We also provided the dataset, Global Coastal Nuclear power plant Thermal Plume (GCNT-Plume), to describe the long-term occurrence of water surface thermal plumes. Three influencing factors of the water surface thermal plume were further analyzed in this study, including total capacity, drainage type, and location type, which were associated with operating power, drainage method, and geographical features, respectively. Total capacity was more statistically related to the maximum of WST increment under shallow drainage condition. The mean WST increment of shallow drainage was 1.22 K higher than that of deep drainage. Surface plumes larger than 4 km2 frequently occurred in the Great Lakes, while small surface thermal plumes (< 1 km2) were primarily found in estuaries. The proposed method provides an important framework for future operational water surface thermal plume detection using remotely sensed observations and deep learning.

Poverty is the leading cause of social instability around the world. Reducing poverty has become a crucial objective for global sustainable development. Timely and consistently monitoring poverty status plays a vital role in evaluating the efficiency of poverty reduction policies. Nighttime light images from satellites allow for frequent monitoring of poverty status by recording lighting intensity. The coarse spatial resolution of the recent, widely used, publicly available nighttime light images hinders research on smaller unit scales, such as county-level. The SDGSAT-1 satellite, with a glimmer sensor and a spatial resolution of 10-m, was launched in 2021 to meet the sustainable development goals. This study proposes a model to sharpen the existing nighttime light images with a coarse spatial resolution to expand the available period of nighttime light images with a 10-m spatial resolution in discriminating illuminating ground objects. The expanded nighttime light images with discriminated illuminating ground objects are then utilized to calculate the time-series county-level poverty index for three typical Chinese urban agglomerations with a statistically significant correlation coefficient of 0.675 (p 90% of the counties experienced a reduction in poverty in Beijing–Tianjin–Hebei region due to time-series economic development. Statistical analysis of the poverty index of impoverished counties demonstrates a remarkable reduction of poverty in the study areas and the significance of the persistent poverty reduction policy implementation. This study's proposed pipeline compensates for the lack of nighttime light images with a higher spatial resolution prior to 2021 and provides a reliable poverty analysis foundation for sustainable development and policymaking.

This paper analyses the performance of SAR-based results to support emergency management operations during the volcanic crisis of La Palma island. Tajogaite eruption began on September 19th 2021 affecting a high populated area and the surrounding farmland, used for different agricultural purposes. SAR datasets obtained from Sentinel-1, COSMO-SkyMED, PAZ-TerraSAR-X and Capella satellites, were processed to calculate amplitude, coherence and differential interferograms. These results have permitted to map the morphology of the volcanic cone, the evolution of lava flows and the regional displacements. The comparison of the results obtained with the different satellites has been useful to understand their performance during an emergency scenario triggered by a volcanic eruption. COSMO-SkyMED has provided the most useful information for the analysis of the cone morphology and the lava flows. Sentinel-1 showed the best performance for regional displacements monitoring, whereas PAZ results was the second best option for all the retrieved products.

Mangrove forests, a critical component of blue carbon ecosystems, make a significant contribution to mitigating climate change and maintaining biodiversity. But in China, they have been suffering from severe invasion by Spartina alterniflora (S. alterniflora). Accurate information on spatial distribution of mangroves and S. alterniflora is a prerequisite to protecting indigenous mangrove ecosystems and managing S. alterniflora invasion. However, the classification performance is often constrained by two major issues: (1) A single-date image, regardless of acquisition time, hardly provides optimal spectral separability among evergreen mangroves, deciduous S. alterniflora and mudflats; (2) Due to the gradual invasion process, the mixtures between land cover classes are prevalent in moderate-resolution images. The use of high-resolution (finer than 2 m) image time series could effectively solve these two issues. However, due to frequent cloud cover in coastal areas and long revisit time of high-resolution satellite sensors, the collection of high-resolution image time series is still a great challenge, let alone substantial expenses. In this study, we proposed a new multi-temporal classification approach to fine-scale mapping of exotic S. alterniflora and native mangroves using synthetic high-resolution image time series derived from spatiotemporal fusion of WorldView-2 and Sentinel-2 data. A total of six synthetic WorldView-2-like images in different phenological periods were produced by the Flexible Spatiotemporal DAta Fusion (FSDAF) method. With the combination of the original and synthetic images, both types of image-based multi-temporal features and pixel-based image compositing features were extracted and evaluated in the following Random Forest classifications. Monte Carlo cross-validation was adopted to provide robust accuracy estimates, and a spatially explicit confidence map was generated to show classification uncertainty and potential errors. In order to further demonstrate the necessity of generating synthetic WorldView-2 images, the entire classification process was repeated using Sentinel-2 images at 10-m spatial resolution and the comparison between fine- and moderate-resolution classification results was made in terms of classification accuracies, classification maps and fractional abundances. Our results show that the spectral profiles of S. alterniflora and mangroves generated from the synthetic WorldView-2 images were consistent with the ones from the paired Sentinel-2 images. Meanwhile, the spatial details of high landscape heterogeneity, unrecognizable in the Sentinel-2 images, were revealed by the synthetic WorldView-2 images. Compared to the single-date classification with the original WorldView-2 image, most of multi-temporal classifications using both the original and synthetic images provided more accurate results, with the overall accuracy raised by up to 3.9%. Among various temporal features adopted in this study, the use of the image-based, stacked spectral reflectance and vegetation index features of all original and synthetic images produced the best classification performance, increasing the producer's and user's accuracies of mangroves, S. alterniflora and mudflats by 2.5%–7.1%. Finally, the Sentinel-2 classification accuracies were generally lower than the WorldView-2 counterparts across all temporal features, with a 6% difference in the highest overall accuracy between the two. Prediction errors of the moderate-resolution classification were often found in heterogeneous landscapes, where S. alterniflora was mixed with mangroves or mudflats. Considering the availability of moderate-resolution data with high revisit frequencies, such as Sentinel-2A/B and Landsat 8/9, future fine-scale mapping exercises might benefit from the multi-temporal classification approach with spatiotemporal fusion of moderate- and high-resolution data, alleviating the problem of the scarcity of high-resolution data in cloudy areas.

Coastal salt marshes suffering from anthropogenic coastal development and sea level rise have attracted much attention because of their capacity for carbon sequestration and global climate change mitigation. Accurate mapping of coastal salt marshes is always the first step for their protection, management, and restoration. The inherent complexities of vegetation, dynamics of tides, and anthropogenic disturbances pose challenges for remote sensing-based approaches. Existing studies have utilized phenology information and various black-box algorithms to reduce misclassifications. However, the approaches with dual-temporal images containing phenology information have suffered from inefficiency; the misclassifications have been objectively post-processed rather than considered in the method design, and the tacit knowledge of the trained black-box models has not been revealed. To address the above issues, we proposed a new approach with solid improvements in dual-temporal image construction, misclassification processing, and tacit knowledge analysis, including an efficient method to synthesize dual-temporal images based on the common divisor of the green-up season or senescence season resulting from latitudinal gradients in narrow coastal areas of China, a detailed classification scheme by interpretation of iteratively collected samples, and a key decision rule approximating the trained model. We applied the approach to Sentinel-1/2 images and DEM data, thus deriving a 10-m resolution coastal salt marsh map of China with an overall accuracy of 92.5%. A qualitative comparison showed that the map produced in this study was fitted well with actual salt marsh distributions, resulting in improved accuracy when compared to recently generated maps. The most important contribution is that the overall nature of the trained model observed from the training samples was approximated by a four-feature decision rule following the principle of explainable artificial intelligence, i.e., B8senescence/B4senescence < 2.06 & B4green/B8green < 0.78 & B12green/B11green < 0.72 & elevation < 2.13, and thus established a new potential classification mechanism for dual-temporal black-box algorithms, i.e., the water signal was covered up by flourishing vegetation, but the situation changed when vegetation withered. This study not only generates an accurate coastal salt marsh map at a national scale but also provides a classification mechanism for dual-temporal image-based coastal salt marsh identification and mapping.

Since biodiversity often increases ecosystem functioning, changes in tree species diversity could substantially influence terrestrial carbon cycling. Yet much less is known about the relationships between forest structural diversity (i.e., the number and physical arrangement of vegetation elements in a forest) and carbon cycling, and the factors that mediate these relationships. We capitalize on spaceborne lidar data from NASA's Global Ecosystem Dynamics Investigation (GEDI) and on-the-ground forest inventory and analysis (FIA) data from 1796 plots across the contiguous United States to assess relationships among the structural and species diversity of live trees and aboveground carbon storage. We found that carbon storage was more strongly correlated with structural diversity than with species diversity, for both forest inventory-based metrics of structural diversity (e.g., height and DBH diversity) and GEDI-based canopy metrics (i.e., foliage height diversity (FHD)). However, the strength of diversity‑carbon storage relationships was mediated by forest origin and forest types. For both plot-based and GEDI-based metrics, the relationship between structural diversity (i.e., height diversity, DBH diversity, and FHD) and carbon storage was positive in natural forests for all forest types (broadleaf, mixed, conifer). For planted forests, structural diversity showed positive relationships in planted conifer forests but not in planted mixed forests. Species diversity did not show strong associations with carbon storage in natural forests but showed a positive relationship in mixed coniferous-broadleaf planted forests. Although plot-based structural diversity metrics refine our understanding of drivers of forest carbon balances at the plot scale, remotely sensed metrics such as those from GEDI can help extend that understanding to regional/national scales in a spatially continuous manner. Carbon storage showed stronger associations with plot-based structural diversity than with stand age, soil variables, or climate variables. Incorporating structural diversity into management and restoration strategies could help guide efforts to increase carbon storage and mitigate climate change as nature-based solutions.

There is a lack of understanding of the complex spatiotemporal patterns of heat exposure during heat waves, and the impact of urbanization intensity and urban morphology on heat exposure in urban thermal environments. To address these issues, this study used mean radiant temperature (Tmrt) as an index to indicate human exposure to extreme heat, and generated hourly heat exposure maps at a 1-m spatial resolution in Summer 2020 for heat wave and non-heat wave days across three diversely urbanized and climatically different U.S. cities (Riverside, CA; Des Moines, IA; and Boston, MA) using the SOlar LongWave Environmental Irradiance Geometry (SOLWEIG) model and multi-source remote sensing and GIS data. Based on these high-frequency and microscale maps, we found that heat exposure in urban canyons of downtown areas was high due to relatively low building's height to street's width (H/W) ratio, which resulted in a limited shading effect in the studied cities. Heat exposure during heat waves was enhanced by 6 °C to 10 °C compared to non-heat wave conditions, with the main differences occurring in the early afternoon between 12 pm and 2 pm. We found that hot cities (Riverside, 63 °C) had higher heat exposure than warm cities (Des Moines and Boston, 53 °C and 51 °C) during heat waves. Heat exposure in urban core areas was approximately 5C higher than that in rural areas during heat waves. Additionally, we found that sky view factor was the most important urban morphology factor influencing heat exposure, with a relative importance of over 67% in these cities, but the role of impervious surface and trees varied among these cities. Impervious surface area (ISA) contributed more to heat exposure than trees in dry and hot regions (Riverside), but not in humid and warm cities (Des Moines and Boston). This study is the first to generate hourly heat exposure maps at a 1-m resolution for heat wave and non-heat wave days, and to investigate spatiotemporal patterns and the impacts of urbanization intensity and urban morphology on heat exposure in multiple cities. The findings of this study can be useful in developing urban policies to improve urban thermal environments in diverse urban settings, and our transferable framework can potentially be applied to other cities for heat exposure studies.